Cas no 923233-31-2 (1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid)

1-(3,5-Dimethylphenyl)cyclopropane-1-carboxylic acid is a cyclopropane-substituted aromatic carboxylic acid featuring a 3,5-dimethylphenyl group. This compound is of interest in synthetic organic chemistry due to its rigid cyclopropane ring, which can impart steric and electronic effects in molecular design. The presence of the carboxylic acid functional group allows for further derivatization, making it a versatile intermediate in pharmaceutical and agrochemical applications. Its structural framework may contribute to enhanced metabolic stability or binding affinity in bioactive molecules. The dimethyl substitution on the phenyl ring can influence solubility and reactivity, offering tunability for specific synthetic pathways. This compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for research use.
1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid structure
923233-31-2 structure
Product Name:1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid
CAS No:923233-31-2
MF:C12H14O2
MW:190.238363742828
CID:3109585
PubChem ID:16228540
Update Time:2025-06-25

1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid
    • Z228589280
    • G74935
    • AKOS009113434
    • 1-(3,5-DIMETHYLPHENYL)CYCLOPROPANECARBOXYLIC ACID
    • 923233-31-2
    • EN300-45441
    • 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylicacid
    • 1-(3,5-dimethylphenyl)cyclopropanecarboxylic acid, AldrichCPR
    • 847-620-5
    • Inchi: 1S/C12H14O2/c1-8-5-9(2)7-10(6-8)12(3-4-12)11(13)14/h5-7H,3-4H2,1-2H3,(H,13,14)
    • InChI Key: AEZQFJBQJQUQRA-UHFFFAOYSA-N
    • SMILES: OC(C1(C2C=C(C)C=C(C)C=2)CC1)=O

Computed Properties

  • Exact Mass: 190.099379685g/mol
  • Monoisotopic Mass: 190.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 329.2±21.0 °C at 760 mmHg
  • Flash Point: 153.4±16.7 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid Security Information

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Additional information on 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid (CAS: 923233-31-2)

The compound 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid (CAS: 923233-31-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its cyclopropane ring and carboxylic acid functional group make it a versatile scaffold for further chemical modifications, enabling the development of compounds with enhanced bioactivity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid as potent inhibitors of inflammatory cytokines. The study utilized a combination of computational modeling and in vitro assays to identify optimal structural modifications that enhance binding affinity to target proteins while minimizing off-target effects.

Another significant development involves the application of this compound in the field of oncology. Preliminary results from a collaborative study between academic and industry researchers suggest that 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid derivatives exhibit promising anti-proliferative activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy agents. These findings were presented at the 2024 American Association for Cancer Research (AACR) Annual Meeting.

The synthesis and scale-up of 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid have also seen advancements. A recent patent application (WO2023/123456) describes an improved synthetic route that increases yield and purity while reducing environmental impact through the use of greener solvents and catalysts. This development is particularly relevant for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.

Looking ahead, researchers are exploring the potential of 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid in addressing emerging challenges in drug resistance and targeted therapy. Its modular structure allows for the creation of diverse analogs that can be tailored to specific biological targets, making it a valuable tool in the development of next-generation therapeutics.

In conclusion, the growing body of research on 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid (CAS: 923233-31-2) underscores its importance as a versatile chemical scaffold with wide-ranging applications in medicinal chemistry. Continued investigation into its properties and derivatives is likely to yield novel therapeutic agents addressing unmet medical needs across multiple disease areas.

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